4-Hydroxy-4-(pyridin-2-yl)cyclohexanone

• CAS RN: 10421-19-9
• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 4-hydroxy-4-pyridin-2-ylcyclohexan-1-one
• InChI: InChI=1S/C11H13NO2/c13-9-4-6-11(14,7-5-9)10-3-1-2-8-12-10/h1-3,8,14H,4-7H2
• InChI Key: AHPJOXSVJPJNPD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1=O)(C2=CC=CC=N2)O

Description

4-Hydroxy-4-(pyridin-2-yl)cyclohexanone is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

8-Pyridin-2-yl-1,4-dioxaspiro[4.5]decan-8-ol (1.44 g) was dissolved in tetrahydrofuran (25 ml). 2M hydrochloric acid (25 ml) was added and the solution stirred at room temperature overnight. The THF was removed in vacuo and remaining solution made basic with 2M aqueous sodium hydroxide and partitioned with dichloromethane (2×100 ml). Combined organics were dried (sodium sulphate) and concentrated in vacuo to give 4-hydroxy-4-pyridin-2-ylcyclohexanone as an off-white solid (1.07 g, 92%).

Synthesis routes and methods II

Procedure details

8-(2-Pyridinyl)-1,4-dioxaspiro[4.5]decan-8-ol (2.70 g) was dissolved in 1:1 THF/H2O (20 mL) then 3N HCl (10 mL) added. Refluxed for 2 hours then stirred overnight at room temperature. Worked up by slowly adding neat sodium bicarbonate until foaming ceased then extracted the mixture 3 times with ethyl acetate. The organic layers were combined, dried (sodium sulfate) and stripped to give an amber oil which solidified. The solids were dissolved in diethyl ether (10 mL). Hexanes (10 mL) were added which precipitated the solids which were then filtered to give 4-hydroxy-4-(pyridin-2-yl)cyclohexanone (680 mg) as a tan solid. MS found: (M+H)+=192.1.